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Compound of Interest

Compound Name: 1,4-Dibromo-2-butene

Cat. No.: B1588463

An In-depth Technical Guide on 1,4-Dibromo-2-butene

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides core technical data on 1,4-Dibromo-2-
butene, a chemical intermediate used in various synthetic applications.

Core Chemical Data

1,4-Dibromo-2-butene is a halogenated hydrocarbon. It exists as two geometric isomers, cis
and trans, due to the central carbon-carbon double bond. The fundamental chemical
properties, however, remain consistent across both forms.

Molecular Formula and Weight

The elemental composition and molar mass are critical for stoichiometric calculations in
reaction planning and for analytical characterization.

Property Value Citations
Molecular Formula CaHeBr2 [1][2][3][4]
Molecular Weight 213.90 g/mol [1112][3][5]
Alternate Reported MW 213.898 g/mol , 213.91 g/mol [41[6]
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The minor variations in reported molecular weight are attributable to differences in isotopic
abundance considerations and rounding conventions.[4][6] The linear formula for the trans
isomer is BrCH2CH=CHCH_:Br.[5]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound's name, its
empirical formula, and its calculated molecular weight.
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Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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